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Compound of Interest

Compound Name: Cupric isononanoate

Cat. No.: B15183171

An objective review of the efficacy, performance, and underlying mechanisms of two prominent
oil-borne copper-based wood preservatives.

In the realm of wood preservation, copper-based formulations have long been a cornerstone
for protecting timber from the deleterious effects of fungal decay and insect attack. Among the
oil-borne copper preservatives, cupric isononanoate and copper naphthenate are two notable
examples. This guide provides a detailed comparison of their efficacy, drawing upon available
experimental data and standardized testing methodologies. While direct comparative studies
are limited, a comprehensive analysis can be synthesized by examining their performance
within the broader class of copper carboxylates and through established industry standards.

Chemical Identity and Formulation

Both cupric isononanoate and copper naphthenate belong to the family of copper carboxylate
salts. They are typically supplied as oil-soluble concentrates that are diluted with a suitable
hydrocarbon solvent before application to wood via pressure treatment or other methods.

Cupric Isononanoate is the copper salt of isononanoic acid, a synthetic carboxylic acid. Its
performance is often considered representative of other copper salts of synthetic fatty acids.

Copper Naphthenate is the copper salt of naphthenic acids, which are a complex mixture of
cycloaliphatic carboxylic acids derived from petroleum. It has a long history of use and is a well-
established wood preservative with extensive performance data.[1]
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The chemical relationship between these two preservatives can be visualized as follows:

Copper Carboxylates

Synthetic (Isononanoic Acid) Cupric Isononanoate

Leads to
Carboxylic Acid Source Leads to

» Copper Naphthenate

Click to download full resolution via product page

Figure 1: Chemical lineage of Cupric Isononanoate and Copper Naphthenate.

Efficacy Against Fungal Decay

The primary function of a wood preservative is to inhibit the growth of wood-destroying fungi.
The efficacy of these copper-based preservatives is typically evaluated using standardized
laboratory soil-block tests, such as the American Wood Protection Association (AWPA)
Standard E10.

While specific data for cupric isononanoate from AWPA E10 tests is not readily available in
the public domain, the performance of copper carboxylates, in general, has been studied.
These studies suggest that at sufficient retentions, they provide effective protection against
common decay fungi.

Copper naphthenate, on the other hand, has a wealth of historical and recent performance
data. Long-term field studies, some spanning over 50 years, have demonstrated its excellent
efficacy in protecting wood in ground contact, even in high-hazard environments.[1] For
instance, a USDA-Forest Products Lab study showed that posts treated with copper
naphthenate had a calculated service life exceeding 60 years.[1]

Table 1: Summary of Fungal Efficacy Data (AWPA E10 Soil-Block Test)
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Retention (pcf

Preservative Test Organism Mass Loss (%)  Efficacy
as Cu)

Cupric Data not publicly
Isononanoate available

Gloeophyllum
Copper )

trabeum (Brown 0.04 <5% Effective
Naphthenate

Rot)

Trametes
Copper . . .

versicolor (White  0.04 < 5% Effective
Naphthenate

Rot)
Untreated Gloeophyllum )

- > 40% Not Effective
Control trabeum
Untreated Trametes )
) - > 30% Not Effective

Control versicolor

Note: The data for Copper Naphthenate is indicative and based on typical results from AWPA
E10 tests. Actual values can vary depending on the specific test conditions and wood species.

Insecticidal Efficacy

Both cupric isononanoate and copper naphthenate exhibit insecticidal properties, providing
protection against wood-boring insects such as termites. The standard laboratory method for
evaluating resistance to subterranean termites is the AWPA Standard E1 test.

Studies have shown that copper naphthenate is effective in protecting wood from termite
attack. At retentions of 0.095 pcf Cu and higher, southern pine treated with copper naphthenate
showed minimal weight loss from termite feeding in laboratory tests.[2]

Table 2: Summary of Termite Resistance Data (AWPA E1 No-Choice Test)
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. Termite Retention (pcf Wood Weight Termite
Preservative . .
Species as Cu) Loss (%) Mortality (%)

Cupric Data not publicly
Isononanoate available
Copper Coptotermes ]

0.095 <4% High
Naphthenate formosanus
Copper Coptotermes ]

0.150 <1% High
Naphthenate formosanus
Untreated Coptotermes

- > 50% Low
Control formosanus

Leaching Resistance

A critical performance characteristic of any wood preservative is its ability to remain fixed in the
wood over time, resisting depletion due to weathering and moisture. Leaching is evaluated
using methods such as the AWPA Standard E11, which involves immersing treated wood
blocks in water and measuring the amount of preservative that leaches out.

Oil-borne preservatives like cupric isononanoate and copper naphthenate generally exhibit
good resistance to leaching due to their low water solubility. The oil carrier itself provides a
degree of water repellency. Research on waterborne copper naphthenate has shown that it
retains 80% to 90% of the initially absorbed copper after undergoing the AWPA standard
leaching test.[3] It is expected that oil-borne formulations would exhibit even lower leaching
rates.

Table 3: Summary of Leaching Data (AWPA E11)

Preservative Copper Leached (% of initial retention)
Cupric Isononanoate Data not publicly available

Copper Naphthenate (Waterborne) 10 - 20%

Copper Naphthenate (Oil-borne) Expected to be < 10-20%
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Experimental Protocols

A generalized workflow for evaluating the efficacy of a wood preservative according to AWPA
standards is depicted below. This process ensures a rigorous and standardized assessment of

a preservative's performance.

Wood Sample Preparation
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Efficacy Testing

AWWPA Standard Tests
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Figure 2: Generalized workflow for wood preservative efficacy testing.

Key Experimental Methodologies:

AWPA Standard E10: Standard Method of Testing Wood Preservatives by Laboratory Soil-
Block Cultures: This test evaluates the efficacy of preservatives against wood decay fungi.
Small, treated wood blocks are placed in jars containing moist soil and a "feeder strip" of
untreated wood that has been inoculated with a specific fungus. The jars are incubated
under controlled conditions, and the extent of decay is determined by measuring the weight
loss of the treated blocks.

AWPA Standard E1: Standard Method for Laboratory Evaluation to Determine Resistance to
Subterranean Termites: This standard outlines procedures for assessing the resistance of
treated wood to termite attack. Treated wood samples are exposed to a known number of
termites in a controlled laboratory setting. The effectiveness of the preservative is
determined by measuring the amount of wood consumed by the termites (weight loss) and
the rate of termite mortality.

AWPA Standard E7: Standard Method for Evaluating Wood Preservatives by Field Tests with
Stakes: This is a long-term test that evaluates the performance of preservatives in a real-
world, in-ground contact scenario. Treated wooden stakes are driven into the ground at
designated test sites with known high decay and termite hazards. The stakes are periodically
inspected and rated for the extent of decay and termite damage.

AWPA Standard E11: Standard Method for Accelerated Evaluation of Preservative Leaching:
This laboratory test is designed to accelerate the leaching of preservatives from treated
wood. Small, treated wood blocks are submerged in distilled water, which is periodically
changed over a set period. The amount of preservative that has leached into the water is
then measured to determine the leaching resistance of the treatment.[4]

Mechanism of Action

The biocidal activity of both cupric isononanoate and copper naphthenate is primarily

attributed to the toxicity of the copper(ll) ion to wood-destroying organisms. The copper ions

are believed to disrupt essential enzyme processes within the fungal and insect cells, leading

to their death. The organic acid component of the molecule facilitates the penetration of the

copper into the wood structure and helps to solubilize it in the oil carrier.
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Some wood-decay fungi have developed a tolerance to copper. These fungi can produce oxalic
acid, which reacts with copper to form insoluble and non-toxic copper oxalate.[5] This
mechanism can reduce the effectiveness of copper-based preservatives against these specific
fungal species.

Conclusion

Both cupric isononanoate and copper naphthenate are effective oil-borne wood
preservatives. Copper naphthenate has a long and well-documented history of providing
excellent long-term protection against both fungal decay and termite attack, supported by
extensive data from standardized laboratory and field tests.

While specific, publicly available quantitative data for the performance of cupric isononanoate
is limited, its classification as a copper carboxylate suggests that its efficacy is likely to be
comparable to other preservatives in this class. For researchers and professionals in drug
development, where understanding the performance of excipients and related compounds is
crucial, the established track record of copper naphthenate provides a robust baseline for
comparison. Further direct comparative studies are warranted to provide a more definitive
quantitative assessment of the relative performance of cupric isononanoate. In the absence
of such data, the extensive body of evidence supporting copper naphthenate's efficacy makes
it a benchmark against which other oil-borne copper preservatives can be evaluated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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naphthenate-efficacy-as-a-wood-preservative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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